Cas no 2138517-53-8 (3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine)

• Product Name: 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine
• CAS No: 2138517-53-8
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6066478
• PubChem ID: 165961444
• Update Time: 2025-05-25

3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-766606
• 2138517-53-8
• 3-(2,2,6,6-tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine
• 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine

• Inchi： 1S/C16H30N2O2/c1-14(2)10-18(11-15(3,4)20-14)13-9-12(17)16(13)5-7-19-8-6-16/h12-13H,5-11,17H2,1-4H3
• InChI Key： NHQNJEWBIKCNLV-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(CC2N1CC(C)(C)OC(C)(C)C1)N

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.7Ų

Additional information on 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine

Professional Introduction to Compound with CAS No. 2138517-53-8 and Product Name: 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine

The compound identified by the CAS number 2138517-53-8 and the product name 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic oxazoline derivatives, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a tetramethylmorpholine moiety in its structure suggests promising properties such as enhanced solubility and stability, making it a valuable candidate for further investigation in drug development.

Recent research in medicinal chemistry has highlighted the importance of spirocyclic compounds in the design of novel therapeutic agents. Spiro compounds, characterized by their rigid bicyclic structures, often exhibit improved metabolic stability and binding affinity compared to their acyclic counterparts. The specific arrangement of atoms in 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine contributes to its potential as a scaffold for developing drugs targeting various diseases. Specifically, the oxaspiro framework has been shown to interact favorably with biological targets, including enzymes and receptors, which is crucial for achieving high efficacy in therapeutic applications.

The tetramethylmorpholine substituent is particularly noteworthy, as it is known for its ability to enhance the pharmacokinetic properties of molecules. This group provides steric hindrance while maintaining flexibility, allowing the compound to adopt multiple conformations that can optimize binding interactions with biological targets. In addition, the morpholine ring is often associated with favorable pharmacological profiles, including reduced toxicity and improved bioavailability. These attributes make 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine an attractive candidate for further exploration in drug discovery.

Current research trends in pharmaceutical chemistry emphasize the need for innovative molecular architectures that can address unmet medical needs. The spirocyclic oxazoline derivative described here aligns well with this trend, as it combines structural complexity with functional diversity. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The unique chemical entity represented by CAS No. 2138517-53-8 and its corresponding product name opens up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, the amine group at the 1-position of the spirocycle could be further functionalized to enhance binding affinity or to introduce new pharmacological properties. Such modifications are essential for optimizing drug candidates and improving their clinical efficacy.

The synthesis of 3-(2,2,6,6-Tetramethylmorpholin-4-yl)-7-oxaspiro[3.5]nonan-1-amine represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex spirocyclic frameworks with high precision has enabled the development of novel pharmaceutical agents that were previously inaccessible. Advanced synthetic methodologies have made it possible to incorporate multiple stereocenters and functional groups into a single molecular entity efficiently and reliably.

In conclusion,3-(2,2,6,6-Tetramethylmorpholin-4-yli)-7-oxy-spiro[3.5]nonanamidine (CAS No: 2138517_53_8) stands out as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an oxaspiro scaffold with a tetramethylmorpholine substituent offers several advantages for drug development, including enhanced solubility, stability, and binding affinity。 Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.